17-beta-hydroxy-4,5-secooestrane-3,5-dione
17-beta-hydroxy-4,5-secooestrane-3,5-dione
Brand Name:
Vulcanchem
CAS No.:
10582-48-6
VCID:
VC0079101
InChI:
InChI=1S/C18H28O3/c1-11(19)3-4-14-12-9-10-18(2)15(6-8-17(18)21)13(12)5-7-16(14)20/h12-15,17,21H,3-10H2,1-2H3/t12-,13+,14+,15-,17-,18-/m0/s1
SMILES:
CC(=O)CCC1C2CCC3(C(C2CCC1=O)CCC3O)C
Molecular Formula:
C18H28O3
Molecular Weight:
292.4 g/mol
17-beta-hydroxy-4,5-secooestrane-3,5-dione
CAS No.: 10582-48-6
Main Products
VCID: VC0079101
Molecular Formula: C18H28O3
Molecular Weight: 292.4 g/mol
| CAS No. | 10582-48-6 |
|---|---|
| Product Name | 17-beta-hydroxy-4,5-secooestrane-3,5-dione |
| Molecular Formula | C18H28O3 |
| Molecular Weight | 292.4 g/mol |
| IUPAC Name | (3S,3aS,5aS,6R,9aR,9bS)-3-hydroxy-3a-methyl-6-(3-oxobutyl)-2,3,4,5,5a,6,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-7-one |
| Standard InChI | InChI=1S/C18H28O3/c1-11(19)3-4-14-12-9-10-18(2)15(6-8-17(18)21)13(12)5-7-16(14)20/h12-15,17,21H,3-10H2,1-2H3/t12-,13+,14+,15-,17-,18-/m0/s1 |
| Standard InChIKey | IUVFRVBMKOCTCP-LYBAARLVSA-N |
| Isomeric SMILES | CC(=O)CC[C@@H]1[C@H]2CC[C@]3([C@H]([C@@H]2CCC1=O)CC[C@@H]3O)C |
| SMILES | CC(=O)CCC1C2CCC3(C(C2CCC1=O)CCC3O)C |
| Canonical SMILES | CC(=O)CCC1C2CCC3(C(C2CCC1=O)CCC3O)C |
| PubChem Compound | 21119233 |
| Last Modified | Nov 11 2021 |
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